Cas no 500015-47-4 (ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate)

• Product Name: ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate
• CAS No: 500015-47-4
• MF: C₂₀H₁₇NO₆
• MW: 367.352085828781
• CID: 6340550
• PubChem ID: 1308550
• Update Time: 2025-06-20

ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate
• CHEMBL1209486
• SR-01000262390
• AKOS002268719
• F1107-0136
• ethyl 4-{[(6-methoxy-2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate
• AP-263/40917421
• ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-carboxamido)benzoate
• 500015-47-4
• ethyl 4-[(6-methoxy-2-oxochromene-3-carbonyl)amino]benzoate
• SR-01000262390-1

• Inchi： 1S/C20H17NO6/c1-3-26-19(23)12-4-6-14(7-5-12)21-18(22)16-11-13-10-15(25-2)8-9-17(13)27-20(16)24/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key： YWSSFKPQUDKTME-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC(C(=O)OCC)=CC=2)=O)=CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 367.10558726g/mol
• Monoisotopic Mass: 367.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.9Ų

Additional information on ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate

Professional Introduction to Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate and CAS No 500015-47-4

Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate, a compound with the CAS number CAS No 500015-47-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its molecular framework makes it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate incorporates several key features that contribute to its unique chemical properties. The presence of a benzoate moiety linked to an amide group, further connected to a chromene ring, creates a multifaceted scaffold that can interact with biological targets in diverse ways. Specifically, the 6-methoxy-2-oxo-2H-chromene moiety is particularly noteworthy, as it is known for its stability and ability to engage with biological systems without significant degradation.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry. These compounds are valued for their ability to modulate various biological pathways, making them suitable for applications ranging from anti-inflammatory agents to anticancer drugs. The Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate structure, with its inherent flexibility and reactivity, positions it as a versatile building block for the synthesis of novel therapeutic agents.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps toward developing new treatments for human diseases. The benzoate and amide functionalities in Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate offer multiple sites for chemical modification, enabling researchers to fine-tune the compound's properties for specific applications. This adaptability is particularly valuable when designing molecules that must interact with biological targets in precise ways.

The chromene ring itself is a well-studied pharmacophore that has shown promise in various preclinical studies. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive component for neuropharmacological research. Furthermore, the methoxy group attached to the chromene ring enhances its solubility and bioavailability, which are crucial factors in drug formulation.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in disease pathogenesis. Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate, with its complex architecture, has the potential to disrupt or enhance PPIs by binding to specific residues on target proteins. This capability could lead to the development of novel drugs that address diseases caused by aberrant protein interactions.

The compound's amide group also presents opportunities for further functionalization. Amides are well-known for their role as pharmacophores in many approved drugs due to their ability to form hydrogen bonds with biological targets. By modifying the side chains attached to the amide nitrogen, researchers can create derivatives with enhanced binding affinity or selectivity. This flexibility makes Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate a valuable scaffold for structure-based drug design.

Advances in computational chemistry have significantly accelerated the process of identifying promising drug candidates like Ethyl 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoate. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. These simulations have helped identify key structural features that enhance binding affinity and reduce off-target effects.

The benzoate moiety in this compound is particularly interesting from a chemical biology perspective. Benzoates have been used extensively in pharmaceuticals due to their stability and ability to engage with various enzymes and receptors. The specific arrangement of atoms within Ethyl 4-(6-methoxy-2 oxo - 2 H - chromene - 3 - amido) benzoate allows it to interact with biological systems in unique ways, making it a valuable tool for studying enzyme mechanisms and developing new therapeutic strategies.

In conclusion, Ethyl 4-(6-methoxy - 2 - oxo - 2 H - chromene - 3 - amido)benzoate represents a significant advancement in the field of chemical and pharmaceutical research. Its complex molecular structure and multifaceted functional groups make it a promising candidate for further exploration in drug development and medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.